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Compound of Interest

Compound Name:
(3-Chloro-4,5-

dimethoxyphenyl)methanol

CAS No.: 18268-78-5

Cat. No.: B12436433

Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5]
(3-Chloro-4,5-dimethoxyphenyl)methanol (often referred to as 5-Chloroveratryl alcohol in

lignin chemistry contexts) represents a critical intermediate in the synthesis of chlorinated

pharmaceutical scaffolds and a model compound for studying halogenated lignin degradation.

Unlike its symmetric analogs (e.g., 3,4,5-trimethoxybenzyl alcohol), this molecule possesses a

broken symmetry axis due to the C3-Chlorine substituent. This guide provides a definitive 1H

NMR analysis, contrasting it against its metabolic precursor (3-Chloro-4,5-

dimethoxybenzaldehyde) and its non-chlorinated analog (Veratryl alcohol), to establish a robust

identification protocol.
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Distinguishing this alcohol from its aldehyde precursor is trivial; however, distinguishing it from

regioisomers (e.g., 4-chloro-3,5-dimethoxy) or determining the extent of chlorination requires

precise analysis of the aromatic coupling constants and chemical shift perturbations.

Experimental Protocol: Acquisition Parameters
To ensure reproducibility and resolution of the hydroxyl coupling, the following protocol is

recommended.

Sample Preparation[3][4][6][7][8][9][10]
Solvent: DMSO-d

(99.9% D) is preferred over CDCl

for two reasons:

It slows proton exchange, allowing the benzylic hydroxyl proton (-OH) to appear as a

distinct triplet (coupling with -CH

-), verifying the alcohol functionality.

It prevents aggregation of the planar aromatic rings.

Concentration: 10–15 mg of analyte in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) internal standard (

0.00 ppm).[1]

Instrument Parameters (400 MHz or higher)
Pulse Sequence: Standard 1D proton (zg30).

Relaxation Delay (D1):

1.0 s (ensure full relaxation of aromatic protons).

Scans (NS): 16 (sufficient for >10 mg sample).
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Temperature: 298 K.[2]

Spectral Analysis & Assignment Logic
The 1H NMR spectrum of (3-Chloro-4,5-dimethoxyphenyl)methanol is characterized by four

distinct zones.

Zone A: The Aromatic Region ( 6.8 – 7.2 ppm)
The chlorine atom at position 3 breaks the ring symmetry, creating two non-equivalent aromatic

protons at positions 2 and 6.

H-2 (

~7.05 ppm, d,

Hz):

Assignment: This proton is flanked by the electron-withdrawing Chlorine (C3) and the

hydroxymethyl group (C1). The inductive effect (-I) of Chlorine deshields this proton,

shifting it downfield relative to H-6.

Splitting: Appears as a doublet due to meta-coupling with H-6.

H-6 (

~6.85 ppm, d,

Hz):

Assignment: Located between the hydroxymethyl group (C1) and the Methoxy group (C5).

The electron-donating resonance effect (+M) of the ortho-methoxy group shields this

proton, moving it upfield.

Splitting: Doublet (meta-coupling with H-2).

Zone B: The Benzylic Region ( 4.4 – 5.2 ppm)
-CH
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- (

~4.45 ppm):

In CDCl

: Appears as a sharp singlet (OH exchange is fast).

In DMSO-d

: Appears as a doublet (

Hz) due to coupling with the adjacent OH.

-OH (

~5.20 ppm):

Visible in DMSO-d

as a triplet (

Hz). This is the diagnostic "fingerprint" confirming the reduction of the aldehyde.

Zone C: The Alkoxy Region ( 3.7 – 3.9 ppm)
4-OMe & 5-OMe:

Unlike symmetric 3,4,5-trimethoxy systems, these two methoxy groups are magnetically

non-equivalent.

C4-OMe: Flanked by Cl and OMe.[3] Sterically crowded and electronically perturbed.

Typically the slightly downfield singlet.

C5-OMe: Flanked by OMe and H. Typically the upfield singlet.

Comparative Profiling: The "Decision Matrix"
This section objectively compares the target molecule against its most common impurities and

analogs.
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Table 1: Chemical Shift Comparison (in DMSO-d )

Feature
Target: (3-Cl-4,5-

dimethoxy)benzyl

alcohol

Precursor: 3-Cl-4,5-

dimethoxybenzaldeh

yde

Analog: Veratryl

Alcohol (Non-

Chlorinated)

Diagnostic Peak 5.20 (t, OH) 9.85 (s, CHO) 4.90 (t, OH)

Benzylic H
4.45 (d, -CH

-)

N/A
4.42 (d, -CH

-)

Aromatic Pattern

AX System (2

doublets,

)

AX System (2

doublets,

)

ABX System (d, dd, d)

H-2 Shift
~7.05 ppm

(Deshielded by Cl)

~7.40 ppm

(Deshielded by C=O)
~6.90 ppm

Symmetry Asymmetric Asymmetric Asymmetric

Mechanistic Insight: The Chlorine Effect
Replacing the H-3 of Veratryl alcohol with Chlorine causes a deshielding effect on the adjacent

H-2 proton (

ppm) and collapses the complex ABX coupling pattern of Veratryl alcohol (where H-5 couples
to H-6) into a simple meta-coupled AX system.

Visualization: Structural Confirmation Workflow
The following diagram outlines the logical decision tree for confirming the structure from a

crude reaction mixture.
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Crude Product Spectrum
(DMSO-d6)

Check 9.5 - 10.0 ppm
(CHO Signal)

Signal Present:
Incomplete Reduction
(Impurity: Aldehyde)

Yes

Signal Absent:
Reduction Complete

No

Check 4.0 - 5.5 ppm

Analyze -CH2- Signal

Singlet Observed:
Likely CDCl3 solvent

or Acidic Impurity

Doublet (J~5.5Hz):
Confirms Alcohol (-CH2-OH)

Analyze Aromatic Region
(6.5 - 7.5 ppm)

3 Proton Signals (ABX):
Wrong Structure

(Veratryl Alcohol?)

2 Distinct Doublets (J~2Hz):
Confirms 1,3,4,5-Subst.

(Target Molecule)

Click to download full resolution via product page
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Caption: Logical workflow for validating (3-Chloro-4,5-dimethoxyphenyl)methanol structure

and ruling out common precursors.

Synthesis & Troubleshooting References
Common Impurities[8]

Residual Reducing Agent: Boron salts (from NaBH

reduction) can broaden the OH peaks. Ensure proper quenching with dilute HCl and
aqueous workup.

Over-Chlorination: Look for the disappearance of the H-2/H-6 doublets and the appearance

of a single aromatic singlet, indicating the formation of 2,3-dichloro-4,5-dimethoxy... (rare due

to sterics) or chlorination at the 6-position.
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Lignin Model Chemistry (Contextual)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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